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Compound of Interest

Compound Name: tert-Butyl 7-bromoheptanoate

Cat. No.: B1283140

In-Depth Technical Safety Guide: tert-Butyl 7-
bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS)
information for tert-Butyl 7-bromoheptanoate (CAS No. 51100-47-1). The information is
intended for use by professionals in research and drug development who may handle this
substance. All data has been compiled from publicly available safety data sheets and chemical
databases.

Chemical Identification and Physical Properties

tert-Butyl 7-bromoheptanoate is a halogenated ester commonly used as a reagent or
intermediate in organic synthesis. Understanding its physical and chemical properties is

fundamental to its safe handling.
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Property Value Source
CAS Number 51100-47-1 [1]
Molecular Formula C11H21BrO2 [1]
Molecular Weight 265.19 g/mol [1]
Appearance Liquid [2]
Boiling Point 274.7 £ 23.0 °C at 760 mmHg [2]
Melting Point Not available [2]
Purity 97% [2]

Storage Temperature

Room temperature

[2]

Hazard Identification and Classification

tert-Butyl 7-bromoheptanoate is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.

Hazard Hazard
Hazard Class GHS Code Source
Category Statement
Flammable Highly flammable
o Category 2 H225 o [2]
liquids liquid and vapour
Skin
o Causes skin
corrosion/irritatio  Category 2 H315 o [1]
irritation
n
Serious eye )
Causes serious
damage/eye Category 2A H319 o [1]
Lo eye irritation
irritation
Specific target May cause
organ toxicity — Category 3 H335 respiratory [1]
single exposure irritation
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Signal Word: Danger[2]
Pictograms:
e Flame (GHS02)[2]

o Exclamation Mark (GHSOQ7)

Toxicological Information

Detailed quantitative toxicological data for tert-Butyl 7-bromoheptanoate, such as LD50
(lethal dose, 50%) or LC50 (lethal concentration, 50%), are not readily available in the public
domain. In the absence of specific data, it is prudent to treat this chemical with a high degree of
caution, assuming it may be harmful if ingested, inhaled, or absorbed through the skin. The
primary known toxicological effects are irritation to the skin, eyes, and respiratory system[1].

First-Aid Measures

In case of exposure to tert-Butyl 7-bromoheptanoate, the following first-aid measures should
be taken immediately.

Exposure Route First-Aid Procedure

Move the victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing. If respiratory

irritation persists, seek medical attention.

Remove contaminated clothing and wash the
Skin Contact affected area with plenty of soap and water. If

skin irritation occurs, seek medical advice.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o L )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion _ , _ ,
water. Seek immediate medical attention.
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Fire-Fighting Measures

Parameter

Information

Extinguishing Media

Use dry chemical, carbon dioxide (CO3), or

alcohol-resistant foam.

Specific Hazards

Highly flammable liquid and vapor. Vapors may

form explosive mixtures with air.

Protective Equipment

Wear self-contained breathing apparatus
(SCBA) and full protective gear.

Handling, Storage, and Personal Protection

Proper handling and storage procedures are crucial to minimize the risk of exposure and

accidents.

Aspect

Recommendation

Handling

Wear protective gloves, protective clothing, eye
protection, and face protection. Avoid breathing
vapors or mist. Use only in a well-ventilated
area, preferably in a chemical fume hood. Keep
away from heat, sparks, open flames, and hot

surfaces. No smoking.

Storage

Store in a tightly closed container in a cool, dry,
and well-ventilated place. Store at room

temperature[2].

Personal Protective Equipment (PPE)

- Eye/Face Protection: Safety glasses with side-
shields or goggles.- Skin Protection: Chemical-
resistant gloves (e.g., nitrile rubber) and a lab
coat.- Respiratory Protection: Use a NIOSH-
approved respirator with an organic vapor

cartridge if ventilation is inadequate.
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Experimental Protocols: General Methodologies for
Safety Data Determination

While specific experimental protocols for determining the safety data of tert-Butyl 7-
bromoheptanoate are not publicly available, the following are general methodologies based
on OECD (Organisation for Economic Co-operation and Development) guidelines, which are
internationally recognized standards for chemical safety testing.

Acute Oral Toxicity (OECD Guideline 423)
+ Objective: To determine the acute oral toxicity (LD50) of a substance.

e Procedure: A single dose of the substance is administered orally to a group of fasted animals
(typically rats). The animals are observed for a set period (e.g., 14 days) for signs of toxicity
and mortality. The LD50 is the statistically estimated dose that would be lethal to 50% of the
animals.

» Data Presentation: The result is expressed as the LD50 value in mg of substance per kg of
body weight.

Skin Irritation/Corrosion (OECD Guideline 404)
o Objective: To assess the potential of a substance to cause skin irritation or corrosion.

e Procedure: A small amount of the substance is applied to a shaved area of the skin of an
animal (typically a rabbit). The area is observed for signs of erythema (redness) and edema
(swelling) at specific intervals.

o Data Presentation: The results are scored based on the severity and reversibility of the skin
reactions.

Eye Irritation/Corrosion (OECD Guideline 405)

» Objective: To determine the potential of a substance to cause serious eye damage or
irritation.
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e Procedure: A small amount of the substance is instilled into the conjunctival sac of one eye
of an animal (typically a rabbit). The eye is examined for signs of corneal opacity, iritis,
conjunctival redness, and chemosis at specific time points.

o Data Presentation: The severity of the eye reactions is scored, and the substance is
classified based on the persistence and severity of the observed effects.

Flammability (Flash Point Determination)
o Objective: To determine the flash point of a volatile substance.

e Procedure: A sample of the liquid is placed in a closed or open cup apparatus and slowly
heated. A small flame is periodically passed over the surface of the liquid. The flash point is
the lowest temperature at which the vapors of the liquid ignite.

» Data Presentation: The flash point is reported in degrees Celsius (°C) or Fahrenheit (°F).

Mandatory Visualizations

The following diagrams illustrate key logical workflows for the safe handling of tert-Butyl 7-
bromoheptanoate.
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Personal Protective Equipment (PPE) Safe Handling Procedure
Safety Goggles/Face Shield Chemical-Resistant Gloves Lab Coat Closed-toe Shoes Consult SDS Before Use
Y

Work in a Well-Ventilated Area (Fume Hood)

Y

Wear Appropriate PPE

Y

Keep Away from Ignition Sources

Y

Avoid Inhalation, Ingestion, and Skin Contact

Y

Store in a Tightly Closed Container

Click to download full resolution via product page

Caption: General Safe Handling Workflow for tert-Butyl 7-bromoheptanoate.
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Caption: Logical Workflow for Responding to a Spill of tert-Butyl 7-bromoheptanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1283140?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/13756138
https://pubchem.ncbi.nlm.nih.gov/compound/13756138
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ed44c?context=bbe
https://www.benchchem.com/product/b1283140#tert-butyl-7-bromoheptanoate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1283140#tert-butyl-7-bromoheptanoate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1283140#tert-butyl-7-bromoheptanoate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1283140#tert-butyl-7-bromoheptanoate-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1283140?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

